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Compound of Interest

3-(Diethylamino)-2,2-
Compound Name:
dimethylpropan-1-ol

Cat. No.: B041345

Essential Safety and Handling Guide for 3-
(Diethylamino)-2,2-dimethylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of 3-(Diethylamino)-2,2-dimethylpropan-1-ol (CAS:
39067-45-3), ensuring laboratory safety and operational integrity.

This document provides immediate and essential safety protocols for handling 3-
(Diethylamino)-2,2-dimethylpropan-1-ol, a key intermediate in the synthesis of various
compounds, including herbicides and local anesthetics.[1][2] Adherence to these guidelines is
critical for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Classification

3-(Diethylamino)-2,2-dimethylpropan-1-ol is classified as harmful if swallowed and causes
serious eye irritation.[3][4] It is crucial to understand its specific hazards to implement
appropriate safety measures.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
. H302: Harmful if swallowed[3]
Acute toxicity, Oral Category 4 )
Serious eye damage/eye H319: Causes serious eye
Category 2A/ 2

irritation

irritation[3][4]

Signal Word: Warning[3]

Personal Protective Equipment (PPE)

The consistent and correct use of Personal Protective Equipment is the most critical line of

defense against exposure. All personnel handling this chemical must use the following PPE:

Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields or goggles. Face shield

if splashing is a risk.

Prevents eye contact which

can cause serious irritation.[3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Protects skin from direct

contact.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

Use in a well-ventilated area. If
dust or aerosols may be
generated, use a NIOSH-

approved respirator.

Avoids inhalation of potentially

harmful mists or aerosols.[5]

Safe Handling and Storage

Proper handling and storage procedures are essential to prevent accidents and maintain the

chemical's stability.

Handling:
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Avoid contact with skin and eyes.[5]

Storage:

Wash hands thoroughly after handling.[3]

Work in a well-ventilated area to avoid the buildup of vapors.[5]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Use non-sparking tools and take measures to prevent electrostatic discharge.[5]

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

o Keep away from incompatible materials such as oxidizing agents and acids.

e The recommended storage temperature is 2-8°C.[2][6]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route

First Aid Procedure

If Swallowed

Rinse mouth with water. Do NOT induce

vomiting. Get medical help immediately.|[3]

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][7]

If on Skin

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a doctor if irritation occurs.[5]

If Inhaled

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor.[3][5]
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Spill and Disposal Procedures

A clear plan for managing spills and disposing of waste is necessary to mitigate environmental
contamination and health risks.

Accidental Release Measures:
o Evacuate: Evacuate personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

o Contain: Collect and arrange for disposal. Use spark-proof tools and explosion-proof
equipment.[5]

e Absorb: For liquid spills, absorb with an inert material (e.g., sand, diatomite).

o Clean-up: Adhered or collected material should be promptly disposed of in accordance with
appropriate laws and regulations.[5]

Disposal:

o Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable local, state, and federal regulations.[3][5] Do not dispose of down
the drain.

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-(Diethylamino)-2,2-dimethylpropan-
1-ol is vital for its safe handling and use in experiments.
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Property

Value

Molecular Formula

CoH21NOJ[4][6]

Molecular Weight 159.27 g/mol [4][6]

Appearance Light yellow to yellow liquid[1]

Boiling Point 226.6 °C to 227 °C at 760 mmHg[1][6]
Density 0.875 g/mL[6]

Flash Point 73.9 °C to 74 °C[1][2]

Experimental Workflow Diagram

The following diagram outlines the standard workflow for the safe handling of 3-

(Diethylamino)-2,2-dimethylpropan-1-ol in a laboratory setting.
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Workflow for Handling 3-(Diethylamino)-2,2-dimethylpropan-1-ol
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Caption: Logical workflow for the safe handling of chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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